Sodium hypochlorite

Specification

• Description: Sodium Hypochlorite is a chlorine compound often used as a disinfectant or a bleaching agent. Sodium hypochlorite in 0.5% w/v solution is called Dakin's solution, and is used as an antiseptic to clean infected topical wounds.; Sodium hypochlorite appears as colorless or slightly yellow watery liquid with an odor of household bleach. Mixes with water. (USCG, 1999); Sodium hypochlorite is generally used dissolved in water at various concentrations. Although available, solid sodium hypochlorite is not commercially used. Sodium hypochlorite solutions are clear, greenish to yellow liquids with an odor of chlorine. Calcium hypochlorite is a white solid that readily decomposes in water releasing oxygen and chlorine. It also has a strong chlorine odor. Neither compound occur naturally in the environment. Sodium and calcium hypochlorite are used primarily as bleaching agents or disinfectants. They are components of commercial bleaches, cleaning solutions, and disinfectants for drinking water and waste water purification systems and swimming pools.
• CAS No.: 7681-52-9
• Molecular Formula: NaClO; NaOCl; ClNaO
• Molecular Weight: 74.44 g/mol
• IUPAC Name: sodium;hypochlorite
• Standard InChI: InChI=1S/ClO.Na/c1-2;/q-1;+1
• Standard InChI Key: SUKJFIGYRHOWBL-UHFFFAOYSA-N
• Isomeric SMILES: [O-]Cl.[Na+]
• SMILES: [O-]Cl.[Na+]
• Canonical SMILES: [O-]Cl.[Na+]
• Colorform: Greenish yellow liquid; Anhydrous
• Melting Point: -5 °C; -30 - -20 °C